molecular formula C18H18O3 B2665324 (2E)-3-(2,3-Dimethoxyphenyl)-1-(2-methylphenyl)prop-2-en-1-one CAS No. 869475-97-8

(2E)-3-(2,3-Dimethoxyphenyl)-1-(2-methylphenyl)prop-2-en-1-one

Cat. No. B2665324
CAS RN: 869475-97-8
M. Wt: 282.339
InChI Key: KIMFWOXKRNXNCS-UHFFFAOYSA-N
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Description

(2E)-3-(2,3-Dimethoxyphenyl)-1-(2-methylphenyl)prop-2-en-1-one, also known as DMPM, is a chemical compound that belongs to the class of chalcones. It is an organic compound with a molecular formula of C18H18O3 and a molecular weight of 282.34 g/mol. DMPM has a yellowish crystalline appearance and is insoluble in water but soluble in organic solvents such as ethanol, methanol, and chloroform.

Scientific Research Applications

Fluorescent and Mechanochromic Properties

This compound has been used in the synthesis of multi-stimuli-responsive cyanostilbene derivatives. These derivatives exhibit “on-off-on” fluorescent emission characteristics in solution, under the combined mechanism of aggregation-induced emission (AIE) and twisted intramolecular charge transfer (TICT) .

Ultraviolet Light Responsiveness

Under 365 nm ultraviolet light irradiation, the photo-induced isomerization of the compound causes changes in photophysical property, demonstrating its responsiveness to ultraviolet light .

High-Contrast Mechanochromic Properties

The compound exhibits high-contrast mechanochromic properties, providing broader possibilities for their potential applications in various fields .

Encryption Anti-Counterfeiting

Due to the unique fluorescence emission characteristics, the compound has enormous potential for application in the field of encryption anti-counterfeiting .

Detection of Trace Water

The compound can be utilized for the detection of trace water in single or mixed solvents, demonstrating outstanding sensitivity and anti-interference properties in different solvents .

Site-Specific and Chemical-Specific Control of Processes within Live Cells

A patent-pending technology called RPOC, or real-time precision opto-control, uses a laser-based approach to target and potentially manipulate cellular behavior. This technology allows users to have site-specific and chemical-specific control of chemical processes within live cells .

properties

IUPAC Name

(E)-3-(2,3-dimethoxyphenyl)-1-(2-methylphenyl)prop-2-en-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18O3/c1-13-7-4-5-9-15(13)16(19)12-11-14-8-6-10-17(20-2)18(14)21-3/h4-12H,1-3H3/b12-11+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KIMFWOXKRNXNCS-VAWYXSNFSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C(=O)C=CC2=C(C(=CC=C2)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=CC=C1C(=O)/C=C/C2=C(C(=CC=C2)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

282.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2E)-3-(2,3-Dimethoxyphenyl)-1-(2-methylphenyl)prop-2-en-1-one

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